3,4-dimethylphenyl 1-(ethylsulfonyl)-4-piperidinecarboxylate

• IUPAC Name: (3,4-dimethylphenyl) 1-ethylsulfonylpiperidine-4-carboxylate
• InChI: InChI=1S/C16H23NO4S/c1-4-22(19,20)17-9-7-14(8-10-17)16(18)21-15-6-5-12(2)13(3)11-15/h5-6,11,14H,4,7-10H2,1-3H3
• InChI Key: AQIJHIRJNVXRNG-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC(CC1)C(=O)OC2=CC(=C(C=C2)C)C
• Molecular Formula: C16H23NO4S
• Molecular Weight: 325.4 g/mol
• Solubility: 38.5 [ug/mL] (The mean of the results at pH 7.4)

Description

3,4-dimethylphenyl 1-(ethylsulfonyl)-4-piperidinecarboxylate is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as EPPS and has been found to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of EPPS is not fully understood, but it is thought to involve the modulation of ion channels and receptors in neurons. EPPS has been found to enhance the activity of the NMDA receptor, which is important for learning and memory. It has also been shown to modulate the activity of voltage-gated calcium channels, which are important for neuronal communication.
Biochemical and Physiological Effects
EPPS has been found to have a range of biochemical and physiological effects. It has been shown to enhance the survival of neurons in cell culture and improve the growth of dendrites. EPPS has also been found to enhance the uptake of calcium ions by neurons, which is important for neuronal communication. Additionally, EPPS has been studied for its potential neuroprotective effects in animal models of neurological diseases.

Advantages and Limitations for Lab Experiments

One advantage of using EPPS in lab experiments is that it is readily available and can be synthesized in large quantities. Additionally, EPPS has been extensively studied for its potential applications in neuroscience research, making it a well-characterized compound. However, one limitation of using EPPS is that its mechanism of action is not fully understood, which may limit its potential applications in certain research areas.

Future Directions

There are many potential future directions for research on EPPS. One area of interest is the development of EPPS-based therapies for neurological diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of EPPS and its potential applications in other areas of research, such as cancer biology and immunology. Finally, the development of new synthesis methods for EPPS may improve its availability and increase its potential applications in scientific research.

Synthesis Methods

The synthesis of EPPS involves the reaction of 3,4-dimethylphenyl magnesium bromide with ethylsulfonyl chloride, followed by the addition of piperidinecarboxylic acid. The resulting compound is purified using chromatography techniques. This synthesis method has been found to be efficient and reproducible, making EPPS readily available for scientific research.

Scientific Research Applications

EPPS has been extensively studied for its potential applications in neuroscience research. It has been found to enhance the survival of neurons in cell culture and improve the growth of dendrites, the branching extensions of neurons. EPPS has also been shown to enhance the uptake of calcium ions by neurons, which is important for neuronal communication. Additionally, EPPS has been studied for its potential neuroprotective effects in animal models of neurological diseases, such as Alzheimer's disease and Parkinson's disease.